Cas no 80102-43-8 (3-phenylpyrazino[2,3-b]quinoxaline)

• Product Name: 3-phenylpyrazino[2,3-b]quinoxaline
• CAS No: 80102-43-8
• MF: C₁₆H₁₀N₄
• MW: 258.27740240097
• CID: 881786
• PubChem ID: 279245
• Update Time: 2025-04-19

3-phenylpyrazino[2,3-b]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-phenylpyrazino[2,3-b]quinoxaline
• 2-phenylpyrazino[2,3-b]quinoxaline
• 2-phenylpyrazino< 2,3-b> quinoxaline
• AC1L5PSY
• AC1Q4WJG
• AG-J-70123
• AR-1E5026
• CTK5E7454
• NSC129585
• 80102-43-8
• CHEMBL1966744
• DTXSID80299354
• NSC-129585

• Inchi： 1S/C16H10N4/c1-2-6-11(7-3-1)14-10-17-15-16(20-14)19-13-9-5-4-8-12(13)18-15/h1-10H
• InChI Key： ILVJSCIBHRYTMB-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=C(C3C=CC=CC=3)N=2)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 258.0907
• Monoisotopic Mass: 258.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56
• LogP: 3.24000